Cas no 2969-81-5 (ethyl 4-bromobutanoate)

• Product name: ethyl 4-bromobutanoate
• CAS No: 2969-81-5
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• MDL: MFCD00000259
• CID: 43642
• PubChem ID: 24850193

ethyl 4-bromobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromobutyrate
• 4-BROMOBUTYRIC ACID ETHYL ESTER
• 4-BROMO-N-BUTYRIC ACID ETHYL ESTER
• ETHYL 4-BROMO-N-BUTYRATE
• ETHYL GAMMA-BROMO-N-BUTYRATE
• ETHYL G-BROMOBUTYRATE
• GAMMA-BROMOBUTYRIC ACID ETHYL ESTER
• 4-Bromobutanoic acid, ethyl ester
• BrCH2CH2CH2C(O)OC2H5
• Butanoic acid, 4-bromo-, ethyl ester
• Ethyl gamma-bromobutyrate
• Ethyl 4-bromobutanoic acid
• 1-Bromo-3-(carboethoxy)propane
• 3-(Ethoxycarbonyl)propyl bromide
• Butyric acid, 4-bromo-, ethyl ester
• 4-Bromobutanoic acid ethyl
• 4-Bromobutyric acid ethyl
• ethyl 4-bromobutanoate
• Ethyl-4-bromo butanoate
• ethyl-4-bromobutyrate
• 1-bromo-3-carboethoxypropane
• 4-bromobutylic acid ethyl ester
• AI3-36601
• FT-0617879
• F11167
• BP-12819
• ethyl-4-bromobutanoate
• EZ8TY5JSD5
• ethyl 4-bromobutanate
• 4-bromobutanoic acid ethyl ester
• 4-Bromo-butyric acid ethyl ester
• ethyl 4- bromobutyrate
• NSC-133462
• 4-bromobutanoate ethyl ester
• ethyl4-bromobutyrate
• NSC 133462
• ethyl 4bromobutyrate
• Ethyl .gamma.-bromobutyrate
• B0999
• STR05803
• F0001-0919
• Ethyl 4-bromobutanoate #
• AM84904
• MFCD00000259
• 2969-81-5
• EINECS 221-005-6
• ethyl-4-bromo-butyrate
• Ethyl 4-bromobutyrate, 95%
• FT-0626276
• SCHEMBL85568
• DTXSID80183845
• ethyl4-bromobutanoate
• XBPOBCXHALHJFP-UHFFFAOYSA-
• B-5800
• EN300-43960
• NSC133462
• AKOS005066835
• ethyl 4-bromo-butyrate
• BP-31132
• InChI=1/C6H11BrO2/c1-2-9-6(8)4-3-5-7/h2-5H2,1H3
• CS-W020133
• NS00022005
• DB-029752

• MDL： MFCD00000259
• Inchi： InChI=1S/C6H11BrO2/c1-2-9-6(8)4-3-5-7/h2-5H2,1H3
• InChI Key： XBPOBCXHALHJFP-UHFFFAOYSA-N
• SMILES： O=C(OCC)CCCBr
• BRN： 1749700

Computed Properties

• Exact Mass: 193.99424g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 193.99424g/mol
• Monoisotopic Mass: 193.99424g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 9
• Complexity: 83.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.363 g/mL at 25 °C(lit.)
• Boiling Point: 200°C(lit.)
• Flash Point: Fahrenheit: 195.8 ° f < br / > Celsius: 91 ° C < br / >
• Refractive Index: n20/D 1.456(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 1.72460
• Sensitiveness: Sensitive to light
• Solubility: Slightly soluble in water

ethyl 4-bromobutanoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2929
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8-19
• Hazardous Material Identification：
• HazardClass：3
• Packing Group：I; II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：I; II
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R22; R36/37/38

ethyl 4-bromobutanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on ethyl 4-bromobutanoate

Professional Introduction to Ethyl 4-bromobutanoate (CAS No. 2969-81-5)

Ethyl 4-bromobutanoate, a compound with the chemical formula C₆H₁₁BrO₂ and CAS number 2969-81-5, is a significant intermediate in organic synthesis and pharmaceutical research. This ester derivative of butanoic acid features a bromine substituent at the fourth carbon position, making it a versatile building block for various chemical transformations. Its unique structural properties have garnered attention in recent years due to its applications in the synthesis of bioactive molecules and novel materials.

The utility of ethyl 4-bromobutanoate stems from its reactivity, which allows for diverse functionalization strategies. The presence of both an ester group and a bromine atom provides multiple handles for further chemical modifications. For instance, the bromine moiety can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. Meanwhile, the ester functionality can be hydrolyzed to yield 4-bromobutyric acid, a precursor for peptide synthesis and other biologically relevant compounds.

In recent years, ethyl 4-bromobutanoate has found applications in the development of pharmaceuticals and agrochemicals. Its structural motif is closely related to several natural products and drug candidates, making it a valuable scaffold for medicinal chemistry investigations. Researchers have leveraged its reactivity to design novel compounds with potential therapeutic effects. For example, derivatives of ethyl 4-bromobutanoate have been explored as inhibitors of enzymes involved in inflammatory pathways, highlighting its significance in drug discovery.

The compound's role in material science is also noteworthy. Ethyl 4-bromobutanoate can be polymerized or incorporated into polymers to enhance their thermal stability and mechanical properties. Its incorporation into polymeric matrices has been studied for applications in coatings and adhesives, where its ability to form stable esters and cross-links contributes to improved performance characteristics.

The synthesis of ethyl 4-bromobutanoate typically involves the bromination of butyric acid followed by esterification. Advances in synthetic methodologies have refined these processes, making the compound more accessible for industrial and research purposes. Modern techniques, such as catalytic bromination and green chemistry approaches, have improved yield and reduced waste, aligning with sustainable chemical practices.

Recent studies have also explored the biological activity of ethyl 4-bromobutanoate itself. While primarily used as a synthetic intermediate, preliminary investigations suggest that it may exhibit mild biological effects under certain conditions. These findings underscore the importance of thorough characterization before large-scale applications, ensuring safety and efficacy.

The future prospects for ethyl 4-bromobutanoate are promising, with ongoing research expanding its potential applications. As synthetic chemistry continues to evolve, new methods for utilizing this compound will emerge, further solidifying its importance in both academic and industrial settings. Collaborative efforts between chemists and biologists will likely uncover novel uses for ethyl 4-bromobutanoate, driving innovation across multiple disciplines.